[2-(2,4-Difluoroanilino)-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate

• IUPAC Name: [2-(2,4-difluoroanilino)-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate
• InChI: InChI=1S/C14H8Cl2F2N2O3/c15-8-2-4-11(16)20-13(8)14(22)23-6-12(21)19-10-3-1-7(17)5-9(10)18/h1-5H,6H2,(H,19,21)
• InChI Key: YPXFZJHVRXTDJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)COC(=O)C2=C(C=CC(=N2)Cl)Cl
• Molecular Formula: C14H8Cl2F2N2O3
• Molecular Weight: 361.1 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves the Suzuki–Miyaura cross-coupling reactions of heteroaryl polyhalides with aryl boronates. This method is widely used due to its mild and functional group tolerant reaction conditions, the general stability, low toxicity, ease of handling, and commercial availability of the reaction partners.

Scientific Research Applications

Synthesis of Analogues and Derivatives

Compounds similar to "[2-(2,4-Difluoroanilino)-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate" have been synthesized for the purpose of exploring their chemical and physical properties. For instance, the synthesis of trifluoromethylated analogues of 4,5‐Dihydroorotic Acid involves Michael-like 1,4-conjugate hydrocyanation adducts, indicating a potential for creating bioactive molecules or intermediates for further chemical synthesis (Sukach et al., 2015).

Reactivity and Functionalization

Research has demonstrated various methods for the reactivity and functionalization of related pyridine compounds. For example, the regioselective trifluoromethylation of N-heteroaromatic compounds using trifluoromethyldifluoroborane activator has been explored, highlighting a method for introducing trifluoromethyl groups to enhance chemical properties (Nishida et al., 2014).